Cas no 20804-27-7 (Benzenesulfonic acid,4-amino-3,5-dimethyl-)

• Product Name: Benzenesulfonic acid,4-amino-3,5-dimethyl-
• CAS No: 20804-27-7
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• MDL: MFCD05999098
• CID: 286017
• PubChem ID: 238036
• Update Time: 2025-04-19

Benzenesulfonic acid,4-amino-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-amino-3,5-dimethyl-
• 4-amino-3,5-dimethylbenzenesulfonic acid
• 2,6-dimethyl-4-sulfanylic acid
• 2,6-dimethyl-4-sulfonic acid
• 2,6-dimethylaniline-4-sulfonic acid
• 2.6-Dimethylanilin-4-sulfonsaeure
• 2-Amino-1.3-dimethyl-benzol-5-sulfonsaeure
• 3,5-dimethylsulphanilic acid
• 4-AMINO-3,5-DIMETHYL-BENZENESULFONIC ACID
• 4-Amino-3,5-xylolsulfonsaeure
• AC1L603H
• AC1Q6WHN
• Ambcb7919517
• CTK4E5166
• NSC42166
• SR-01000286297
• SY271907
• SCHEMBL5685409
• MFCD05999098
• 3,5-dimethyl-4-aminobenzenesulfonic acid
• NSC-42166
• DTXSID10285528
• 4-Amino-3,5-dimethylbenzene-1-sulfonic acid
• Benzenesulfonic acid, 4-amino-3,5-dimethyl-
• 20804-27-7
• SR-01000286297-1

• MDL： MFCD05999098
• Inchi： 1S/C8H11NO3S/c1-5-3-7(13(10,11)12)4-6(2)8(5)9/h3-4H,9H2,1-2H3,(H,10,11,12)
• InChI Key： KOUGFWUPYWULKP-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(=C(C)C=1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 201.04603
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 80.39